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Compound of Interest

Compound Name: Rauvoyunine C

CAS No.: 1211543-01-9

Cat. No.: B1169371

Get Quote

Executive Summary
Rauvoyunine C (CAS: 1211543-01-9) is a rare picraline-type monoterpenoid indole alkaloid

isolated from the aerial parts of Rauvolfia yunnanensis (Apocynaceae).[1][2] Unlike the more

common antihypertensive Rauvolfia alkaloids (e.g., reserpine), Rauvoyunine C and its

congeners—Rauvoyunine A (macroline-type) and Rauvoyunine B (picraline-type)—exhibit

distinct cytotoxic profiles against human tumor cell lines.

This guide analyzes the critical structural determinants governing their biological activity,

specifically focusing on the C-17 esterification and C-11 substitution patterns that differentiate

Rauvoyunine C from its less active analogs.

Chemical Architecture & Properties
The Picraline Scaffold
Rauvoyunine C is chemically defined as 11-methoxyburnamine-17-O-3',4',5'-

trimethoxybenzoate.[1][3] Its core structure is a hexacyclic system characteristic of picraline

alkaloids, featuring a rigid cage-like architecture.
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Feature Rauvoyunine C Rauvoyunine B Rauvoyunine A

Scaffold Type Picraline (Hexacyclic) Picraline (Hexacyclic) Macroline (Tetracyclic)

C-11 Substituent Methoxy (-OMe) Hydroxy (-OH) N/A (Different core)

C-17 Substituent
3,4,5-

Trimethoxybenzoate
Acetate (-OAc) N/A

C-20 Configuration Ethylidene (E-isomer) Ethylidene (E-isomer) Ethylidene

Molecular Formula C₃₂H₃₆N₂O₉ C₂₃H₂₆N₂O₆ C₂₁H₂₄N₂O₂

Molecular Weight 592.6 g/mol 426.5 g/mol 336.4 g/mol

Key Pharmacophores
The Trimethoxybenzoate Moiety (C-17): This bulky, lipophilic group is a critical

pharmacophore found in potent alkaloids like reserpine. In Rauvoyunine C, it replaces the

acetoxy group found in Rauvoyunine B, significantly altering the molecule's steric and

electronic profile.

The Indole/Indoline Core (C-11): The presence of a methoxy group at C-11 in Rauvoyunine
C (vs. hydroxy in B) modulates the electron density of the aromatic ring, potentially affecting

metabolic stability and binding affinity.

Structure-Activity Relationship (SAR) Analysis
The biological evaluation of Rauvoyunine alkaloids against human cancer cell lines (HL-60,

SMMC-7721, A-549, MCF-7, SW-480) reveals a distinct SAR landscape.

Macroline vs. Picraline Scaffolds
Experimental data indicates that the Macroline scaffold (Rauvoyunine A) possesses superior

broad-spectrum cytotoxicity compared to the Picraline scaffold (Rauvoyunine B/C).

Rauvoyunine A: Potent cytotoxicity (IC₅₀: 2.70 – 3.93 µM). The tetracyclic macroline core

allows for greater conformational flexibility and interaction with cellular targets.
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Rauvoyunine B: Weak activity (IC₅₀ > 40 µM). The rigid picraline cage with a small acetoxy

group at C-17 is insufficient for significant antiproliferative effects.

Impact of C-17 Esterification (The "Reserpine Effect")
Comparing Rauvoyunine B and C highlights the role of the C-17 substituent:

Rauvoyunine B (C-17 Acetate): Inactive/Weak. The small acetyl group does not provide

sufficient hydrophobic interaction.

Rauvoyunine C (C-17 Trimethoxybenzoate): Enhanced Selectivity. The introduction of the

3,4,5-trimethoxybenzoyl group restores biological interaction, likely through π-stacking or

hydrophobic pocket occupancy in the target protein. This modification shifts the molecule

from "inactive" to "selectively cytotoxic."

SAR Visualization
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Scaffold Divergence

Rauvolfia yunnanensis
(Aerial Parts)

Macroline Type
(Tetracyclic)

Picraline Type
(Hexacyclic Rigid Cage)

Rauvoyunine A
(Compound 1)

IC50: 2.7 - 3.9 µM
Broad Cytotoxicity

Native Structure

Rauvoyunine B
(Compound 2)

C-11: -OH
C-17: -OAc

IC50: > 40 µM (Weak)

Minimal Substitution

Rauvoyunine C
(Compound 3)

C-11: -OMe
C-17: Trimethoxybenzoate

Selective Cytotoxicity

Bulky Esterification

SAR Modification:
1. Acetate -> Trimethoxybenzoate

2. OH -> OMe
Result: Restored Activity

Click to download full resolution via product page

Caption: SAR pathway showing the divergence of bioactivity based on scaffold type and C-17

esterification.

Experimental Protocols
Isolation Methodology
To ensure reproducibility, the following isolation workflow is recommended for extracting these

alkaloids from R. yunnanensis.
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Extraction: Air-dried, powdered aerial parts (10 kg) are extracted with Methanol (MeOH) at

room temperature (3 x 48h).

Partitioning:

Evaporate MeOH in vacuo.

Suspend residue in 0.5% HCl solution (pH ~2-3).

Partition with Petroleum Ether (to remove fats/chlorophyll). Discard organic layer.

Basify aqueous layer with Ammonia (NH₃·H₂O) to pH 9-10.

Extract exhaustively with Chloroform (CHCl₃).

Fractionation:

Subject the CHCl₃ fraction to Silica Gel Column Chromatography.

Elution Gradient: CHCl₃/Acetone (1:0 → 0:1).

Purification:

Rauvoyunine A: Elutes early; purify via Sephadex LH-20 (CHCl₃/MeOH 1:1).

Rauvoyunine C: Elutes in mid-polarity fractions; purify via RP-C18 HPLC (MeOH/H₂O

gradient).

Cytotoxicity Assay (MTT Protocol)
Objective: Determine IC₅₀ values against HL-60, SMMC-7721, A-549, MCF-7, and SW-480 cell

lines.

Seeding: Plate cells at

cells/well in 96-well plates. Incubate for 24h at 37°C, 5% CO₂.

Treatment: Add test compounds (dissolved in DMSO) at serial dilutions (e.g., 0.064, 0.32,

1.6, 8, 40 µM). Include Cisplatin and Paclitaxel as positive controls.
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Incubation: Incubate for 48 hours.

Development:

Add 20 µL MTT solution (5 mg/mL in PBS). Incubate for 4h.

Remove supernatant.

Dissolve formazan crystals in 150 µL DMSO.

Analysis: Measure absorbance at 490 nm. Calculate IC₅₀ using the Reed and Muench

method or non-linear regression.

Comparative Data Summary
Compound

Cell Line
Selectivity

Potency (Relative) Structural Driver

Rauvoyunine A
Broad (HL-60, SMMC-

7721, A-549)
High (IC₅₀ < 4 µM)

Macroline scaffold

flexibility.

Rauvoyunine B None (Inactive) Low (IC₅₀ > 40 µM)
Lack of lipophilic

binding groups.

Rauvoyunine C
Selective (HL-

60/SMMC-7721)
Moderate

C-17

Trimethoxybenzoate

pharmacophore.

Cisplatin Broad Control High (IC₅₀ ~1-5 µM)
DNA cross-linking

(Reference).

Conclusion for Drug Development
Rauvoyunine C represents a critical "rescue" of the Picraline scaffold's bioactivity. While the

core Picraline structure (as seen in Rauvoyunine B) is largely inert against these cancer lines,

the addition of the 3,4,5-trimethoxybenzoate group at C-17—a motif shared with the clinically

significant reserpine—reinstates biological activity. Future medicinal chemistry efforts should

focus on modifying the C-17 ester to optimize lipophilicity and target selectivity.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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